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Compound of Interest

Compound Name: Dichloromethylsilane

Cat. No.: B8780727 Get Quote

An In-depth Examination of the Properties, Applications, and Experimental Protocols of a Key

Organosilicon Intermediate

Introduction
Dichloromethylsilane (DCMS) is a highly reactive organosilicon compound with the chemical

formula CH₃SiHCl₂. It serves as a critical intermediate and building block in the synthesis of a

wide array of silicon-containing materials.[1] Its molecular structure features both a reactive

silicon-hydrogen (Si-H) bond and two silicon-chlorine (Si-Cl) bonds, enabling versatile chemical

transformations such as hydrosilylation and hydrolysis.[2] These reactions are fundamental to

the production of various silicone polymers (polysiloxanes), resins, and elastomers.[1]

Consequently, dichloromethylsilane is an indispensable precursor in industries ranging from

electronics and automotive to construction and manufacturing, where it is used to create high-

performance materials, adhesives, coatings, and surface treatment agents.[1][3] This guide

provides a comprehensive overview of its chemical and physical properties, key reactions,

experimental procedures, and safety protocols for laboratory professionals.

Chemical and Physical Properties
Dichloromethylsilane is a colorless, volatile, and highly flammable liquid with a sharp, acrid

odor.[1][4] It is sensitive to air and moisture, reacting violently with water.[4][5] Due to its

reactivity, it must be handled with strict adherence to safety protocols.
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Property Value

CAS Number 75-54-7

Molecular Formula CH₄Cl₂Si

Molecular Weight 115.03 g/mol [3]

Appearance Colorless, clear liquid[3]

Odor Acrid, sharp, hydrochloric acid-like[4]

Melting Point -93 °C[3][6]

Boiling Point 41 °C[3][6]

Density 1.105 g/mL at 25 °C[6][7]

Vapor Pressure 6.79 psi (471 hPa) at 20 °C[4][6]

Vapor Density 4.0 (vs. air)[6][7]

Flash Point -28 °C (-18.4 °F)[8]

Autoignition Temperature 230 °C (446 °F)[9]

Explosive Limits 6.0% - 55.0% by volume[9]

Refractive Index n20/D 1.398[6][7]

Solubility Decomposes in water[4][7]

Sensitivity Air and moisture sensitive[4][7]

Key Reactions and Applications
The utility of dichloromethylsilane stems from its dual reactivity. The Si-Cl bonds are readily

hydrolyzed, while the Si-H bond can participate in hydrosilylation reactions.

Hydrolysis and Polycondensation: The most significant reaction of dichloromethylsilane is

its hydrolysis with water. This reaction replaces the chlorine atoms with hydroxyl (-OH)

groups, forming an unstable silanol intermediate (CH₃SiH(OH)₂). These intermediates rapidly

undergo condensation, eliminating water to form Si-O-Si linkages, which are the backbone of

silicone polymers. This process is fundamental to the synthesis of polymethylhydrosiloxane
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(PMHS) and other silicone fluids, elastomers, and resins.[1] The degree of polymerization

and the structure of the final polymer (linear or cyclic) can be controlled by the reaction

conditions.[10]

Hydrosilylation: The Si-H bond in dichloromethylsilane can add across unsaturated bonds,

such as those in alkenes and alkynes, in a process called hydrosilylation.[2] This reaction,

typically catalyzed by platinum complexes, is a powerful method for forming stable silicon-

carbon bonds and is used to synthesize a variety of functionalized organosilanes.[2][11]

These products serve as coupling agents, surface modifiers, and precursors for more

complex silicone materials.[2]

Experimental Protocols
General Protocol for Controlled Hydrolysis of Dichloromethylsilane to

Polymethylhydrosiloxane

This protocol describes a general laboratory procedure for the hydrolysis of

dichloromethylsilane. Caution: This reaction is highly exothermic and releases corrosive

hydrogen chloride gas. It must be performed in a well-ventilated fume hood, and appropriate

personal protective equipment (PPE), including safety glasses, acid-resistant gloves, and a lab

coat, must be worn at all times.[6]

Materials:

Dichloromethylsilane (CH₃SiHCl₂)

An inert solvent (e.g., diethyl ether or dichloromethane)

Deionized water

A weak base for neutralization (e.g., saturated sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Three-neck round-bottom flask

Pressure-equalizing dropping funnel
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Condenser

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Procedure:

Setup: Assemble the three-neck flask with the magnetic stirrer, dropping funnel, and

condenser in a fume hood. Place the flask in an ice bath to control the reaction temperature.

Reaction Mixture: Add the dichloromethylsilane and the inert solvent (e.g., diethyl ether) to

the flask. Begin stirring and allow the mixture to cool to below 15°C.[4]

Hydrolysis: Slowly add deionized water to the dropping funnel. Add the water dropwise to the

stirred dichloromethylsilane solution. The reaction is vigorous and will generate heat and

HCl gas.[6] Maintain the temperature below 25°C throughout the addition.[4] This step is

critical and should not be rushed.

Stirring: Once the water addition is complete, allow the mixture to stir for an additional 15-30

minutes to ensure the reaction goes to completion.[4]

Workup: Carefully transfer the reaction mixture to a separatory funnel. The mixture will

separate into an organic layer and an aqueous (acidic) layer. Remove and discard the lower

aqueous layer.

Neutralization: Wash the organic layer with a saturated sodium bicarbonate solution to

neutralize the remaining HCl. Add the bicarbonate solution slowly and vent the separatory

funnel frequently to release the pressure from the evolved CO₂ gas. Continue washing until

effervescence ceases.

Final Wash: Wash the organic layer with deionized water to remove any remaining salts.

Drying and Isolation: Transfer the organic layer to a clean flask and dry it over anhydrous

magnesium sulfate. Filter to remove the drying agent. The solvent can then be removed
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using a rotary evaporator to yield the polymethylhydrosiloxane fluid.[4]

Signaling Pathways and Logical Relationships
The primary chemical transformation of dichloromethylsilane in the synthesis of silicones is

its hydrolysis and subsequent condensation. This process can be visualized as a

straightforward logical workflow.

Dichloromethylsilane
(CH₃SiHCl₂)

Unstable Silanol Intermediate
(CH₃SiH(OH)₂)

Hydrolysis

Water
(H₂O)

Hydrogen Chloride
(HCl)releases

Polymethylhydrosiloxane
(-[Si(CH₃)H-O]n-)

Condensation

Water
(H₂O)

releases

Click to download full resolution via product page

Caption: Hydrolysis and condensation of dichloromethylsilane.

Safety and Handling
Dichloromethylsilane is a hazardous substance that requires careful handling.

Hazards: It is highly flammable, and its vapors can form explosive mixtures with air.[5][9] It

reacts violently with water, releasing flammable gases and corrosive hydrogen chloride.[5]

[12] It is toxic if swallowed or inhaled and causes severe skin burns and eye damage.[12]

Personal Protective Equipment (PPE): Always use in a well-ventilated chemical fume hood.

Wear appropriate PPE, including chemical safety goggles, a face shield, flame-retardant lab

coat, and gloves resistant to corrosive chemicals.[10][12]

Handling: Use spark-proof tools and explosion-proof equipment.[9] Ground all equipment to

prevent static discharge.[5] Avoid all contact with skin, eyes, and clothing. Do not breathe

vapors.[13]
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Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[5][10] Keep containers tightly closed under an inert atmosphere (e.g., nitrogen).[10][12] It

should be stored in a refrigerator or a designated flammables cabinet.[5] Keep away from

water and incompatible materials such as strong oxidizing agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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